Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20756682 4-Methylphenyl 2-azido-3,4,6-tri-O-(4-chlorobenzyl)-2-deoxy-b-D-thiogalactopyranoside 117153-30-7 C34H32Cl3N3O4S
VC20756564 4-Bromocinnamic acid 1200-07-3 C9H7BrO2
VC20756539 4-Azido-2,3,5,6-tetrafluorobenzoic acid 122590-77-6 C7HF4N3O2
VC20756716 N-[S-(2-Pyridylthio)cysteaminyl]ethylenediamine-N,N,N',N'-tetraacetic Acid, Monoamide 143541-95-1 C17H24N4O7S2
VC20756659 tert-butyl 2-[(4R,6R)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-[(4-phenylmethoxyphenyl)carbamoyl]-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate 163217-68-3 C47H53FN2O6
VC20756576 4-Hydroxy-2-methoxybenzaldehyde 18278-34-7 C8H8O3
VC20756525 p-Nitrophenyl 2-acetamido-2-deoxy-alpha-D-galactopyranoside 23646-68-6 C14H18N2O8
VC20756634 Propyl methanethiosulfonate 24387-69-7 C4H10O2S2
VC20756646 6-Bromo-2-naphthyl-alpha-D-galactopyranoside 25997-59-5 C16H17BrO6
VC20756579 2-Linoleoylglycerol 3443-82-1 C21H38O4
VC20756636 S-Methyl N,N-Diethylthiocarbamate 37174-63-3 C6H13NOS
VC20756532 N'-Nitrosoanabasine 37620-20-5 C10H13N3O
VC20756666 4-Nitro-N,N-diphenylaniline 4316-57-8 C18H14N2O2
VC20756655 6-(4-Chlorophenoxy) Hexylchloride 467235-25-2 C12H16Cl2O
VC20756650 2-Hydrazinyl-5-Methylpyridine 4931-01-5 C6H9N3
VC20756519 (R)-5-METHYLHYDANTOIN 55147-68-7 C4H6N2O2
VC20756547 4-Nitrophenyl 4,6-O-benzylidene-a-D-mannopyranoside 58056-41-0 C19H19NO8
VC20756644 2,3'-Bipyridine 581-50-0 C10H8N2
VC20756631 N-Cyanoacetyl-N'-isobutylurea 59341-75-2 C8H13N3O2
VC20756697 Methyl-L-rhamnopyranoside 63864-94-8 C7H14O5
VC20756676 Phebalosin 6545-99-9 C15H14O4
VC20756523 Monobromobimane 71418-44-5 C10H11BrN2O2
VC20756699 Tetrahydro-2,5-dioxo-3-furansulfonic Acid, Sodium Salt 73464-18-3 C4H3NaO6S
VC20756670 1-(2-Quinoxalinyl)-1,2,3,4-butanetetrol 80840-09-1 C12H14N2O4
VC20756690 Cy3 NHS Ester potassiumsalt(1:1) 945529-56-6 C35H40KN3O10S2